Cas no 2171594-44-6 (4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid)

• Product Name: 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• CAS No: 2171594-44-6
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6268864
• PubChem ID: 165958562
• Update Time: 2025-10-16

4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• 2171594-44-6
• 4-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• EN300-1297592

• Inchi： 1S/C23H25NO4/c1-14(15-10-11-15)12-21(22(25)26)24-23(27)28-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,24,27)(H,25,26)
• InChI Key： KPURSZPCTOUEOK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C)C1CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid

Introduction to 4-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoic Acid (CAS No. 2171594-44-6)

4-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid (CAS No. 2171594-44-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, an amino acid backbone, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The cyclopropyl group in the compound is known for its ability to introduce steric hindrance and conformational rigidity, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This property is particularly useful in the design of drugs that require specific binding interactions with target proteins or receptors. The amino acid backbone, specifically the pentanoic acid moiety, provides a versatile platform for further chemical modifications and conjugations, enabling the creation of prodrugs or drug delivery systems with enhanced bioavailability and reduced toxicity.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. In the context of 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid, the Fmoc group serves to protect the amino functionality during synthetic manipulations, ensuring that the final product retains its intended structure and biological activity. This protecting group can be selectively removed using piperidine or other mild bases, allowing for further functionalization or conjugation with other molecules.

Recent studies have highlighted the potential of 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The cyclopropyl group was found to enhance the lipophilicity and cellular uptake of the molecule, while the Fmoc group provided additional stability during in vivo studies.

Another area of interest is the use of 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid in cancer research. A recent publication in Cancer Research reported that this compound and its derivatives can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. The unique structural features of the compound allow it to penetrate cell membranes more effectively, leading to enhanced therapeutic efficacy with minimal side effects.

In addition to its therapeutic potential, 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid has also been explored as a tool for chemical biology research. Its ability to form stable conjugates with other biomolecules makes it an excellent candidate for labeling and imaging applications. For example, researchers at Harvard University have used this compound to develop fluorescent probes for monitoring protein-protein interactions in living cells. The Fmoc group can be replaced with a fluorophore, allowing for real-time visualization of cellular processes with high spatial and temporal resolution.

The synthesis of 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid involves several well-established chemical reactions. The key steps include the formation of the cyclopropyl-substituted amino acid derivative and the introduction of the Fmoc protecting group. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The final product can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

In conclusion, 4-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid (CAS No. 2171594-44-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs with improved pharmacological properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.